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Compound of Interest

Compound Name: N,N'-bis-(propargyl-PEG4)-Cy5

Cat. No.: B15541588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data available for N,N'-
bis-(propargyl-PEG4)-Cy5, a fluorescent dye commonly utilized in click chemistry
applications. The information is compiled from available Safety Data Sheets (SDS) and product
information from suppliers. This document is intended to inform researchers and laboratory
personnel on the safe handling, storage, and disposal of this compound.

Chemical Identification and Properties

N,N'-bis-(propargyl-PEG4)-Cy5 is a cyanine dye derivative containing two terminal alkyne
groups, making it a valuable tool for bioconjugation via copper-catalyzed azide-alkyne
cycloaddition (click chemistry). Its fluorescent properties are utilized for labeling and imaging

biomolecules.

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 2107273-08-3 BroadPharm, Alfa Chemistry[1]
Molecular Formula C47H63CIN208 DC Chemicals, BroadPharm[2]
Molecular Weight 819.48 g/mol DC Chemicals[2]

Appearance Solid DC Chemicals[3]

- Soluble in DMSO, DMF, DCM.
Solubility o BroadPharm
Low solubility in water.

Excitation Maximum 649 nm BroadPharm
Emission Maximum 667 nm BroadPharm
Storage Temperature -20°C BroadPharm
Odor No data available DC Chemicals[3]
Melting/Freezing Point No data available DC Chemicals[3]
Boiling Point/Range No data available DC Chemicals[3]
Flash Point No data available DC Chemicals[3]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
N,N'-bis-(propargyl-PEG4)-Cys5 is classified with the following hazards:

Table 2: GHS Hazard Classification
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Hazard Class Category

Hazard Statement

Source

Acute Toxicity, Oral Category 4

H302: Harmful if

swallowed

DC Chemicals[2]

Acute Aquatic Toxicity =~ Category 1

H400: Very toxic to

aquatic life

DC Chemicals[2]

Chronic Aquatic
o Category 1
Toxicity

H410: Very toxic to
aquatic life with long

lasting effects

DC Chemicals[2]

Hazard Statements:

e H302: Harmful if swallowed.[2]

e H410: Very toxic to aquatic life with long lasting effects.[2]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.[2]

e P273: Avoid release to the environment.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

e P330: Rinse mouth.[2]

o P391: Collect spillage.[2]

o P501: Dispose of contents/container to an approved waste disposal plant.[2]

Experimental Protocols and Handling

Detailed experimental protocols for the generation of the safety data are not publicly available.

The following procedures are based on the precautionary statements and general laboratory
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best practices for handling fluorescent dyes and potentially hazardous chemicals.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
o Eye Protection: Chemical safety goggles or a face shield.
o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

o Skin and Body Protection: A laboratory coat, long pants, and closed-toe shoes.

Safe Handling Workflow

The following workflow outlines the key steps for the safe handling of N,N'-bis-(propargyl-
PEG4)-Cy5 in a laboratory setting.
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Caption: Safe handling workflow for N,N'-bis-(propargyl-PEG4)-Cy5.

First Aid Measures

In case of exposure, follow these first aid measures:
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« If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.[2]

o Eye Contact: Remove contact lenses if present and easy to do. Continue rinsing. Flush eyes
immediately with large amounts of water. Seek medical attention.[2]

o Skin Contact: Rinse skin thoroughly with large amounts of water. Remove contaminated
clothing and shoes. Seek medical attention if irritation persists.[2]

Toxicological Information

Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal
concentration) for N,N'-bis-(propargyl-PEG4)-Cy5 are not available in the reviewed safety
data sheets. The primary known toxicological effect is being harmful if swallowed.

Ecological Information

This compound is classified as very toxic to aquatic life with long-lasting effects.[2] Therefore, it
is crucial to prevent its release into the environment. All spills should be contained and
collected, and waste must be disposed of as hazardous waste.

Logical Workflow for Emergency Response

In the event of an accidental spill or exposure, a clear and logical response is necessary to
mitigate risks.
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Spill or Exposure Occurs
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Caption: Logical workflow for emergency response to a spill or exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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